Cas no 446838-10-4 (N-(2-ethylhexyl)benzamide)

• Product Name: N-(2-ethylhexyl)benzamide
• CAS No: 446838-10-4
• MF: C₁₅H₂₃NO
• MW: 233.349224328995
• MDL: MFCD00791168
• CID: 4650048
• PubChem ID: 5236844
• Update Time: 2025-05-22

N-(2-ethylhexyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-ethylhexyl)benzamide
• N-Benzoyl-2-Ethylhexylamine
• BS-52657
• 446838-10-4
• AO-548/11667866
• MFCD00791168
• AKOS002984350
• CS-0199137
• F71559
• SCHEMBL22373757

• MDL： MFCD00791168
• Inchi： 1S/C15H23NO/c1-3-5-9-13(4-2)12-16-15(17)14-10-7-6-8-11-14/h6-8,10-11,13H,3-5,9,12H2,1-2H3,(H,16,17)
• InChI Key： HSJYKKAHUWSVNF-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)NCC(CC)CCCC

Computed Properties

• Exact Mass: 233.177964357g/mol
• Monoisotopic Mass: 233.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-(2-ethylhexyl)benzamide

Recent Advances in the Study of N-(2-ethylhexyl)benzamide (CAS: 446838-10-4) in Chemical Biology and Pharmaceutical Research

N-(2-ethylhexyl)benzamide (CAS: 446838-10-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique physicochemical properties and potential therapeutic applications. This compound, characterized by its benzamide core and 2-ethylhexyl side chain, has been investigated for its role in drug delivery systems, enzyme inhibition, and as a scaffold for novel bioactive molecules. Recent studies have explored its synthesis, structural modifications, and biological activities, providing valuable insights into its mechanism of action and potential clinical applications.

One of the key areas of research involving N-(2-ethylhexyl)benzamide is its application in drug delivery. A 2023 study published in the Journal of Controlled Release demonstrated that this compound can enhance the solubility and bioavailability of poorly water-soluble drugs. The study utilized a series of in vitro and in vivo experiments to evaluate the compound's ability to form stable micelles, which improved drug encapsulation and targeted delivery. These findings suggest that N-(2-ethylhexyl)benzamide could serve as a promising excipient in pharmaceutical formulations, particularly for hydrophobic therapeutics.

In addition to its role in drug delivery, N-(2-ethylhexyl)benzamide has been investigated for its potential as an enzyme inhibitor. A recent preprint on bioRxiv highlighted its inhibitory effects on cytochrome P450 enzymes, which are critical in drug metabolism. The study employed molecular docking and kinetic assays to elucidate the binding interactions between the compound and the enzyme active site. The results indicated that N-(2-ethylhexyl)benzamide exhibits competitive inhibition, with a Ki value in the micromolar range. This discovery opens new avenues for the development of enzyme modulators that could be used to control drug metabolism and reduce adverse effects.

Another notable advancement is the use of N-(2-ethylhexyl)benzamide as a scaffold for designing novel bioactive molecules. Researchers at the University of California, San Francisco, reported in ACS Medicinal Chemistry Letters the synthesis of a series of derivatives with enhanced antimicrobial activity. By modifying the benzamide core and the 2-ethylhexyl side chain, the team identified several compounds with potent activity against multidrug-resistant bacterial strains. These derivatives were further evaluated for their cytotoxicity and pharmacokinetic properties, demonstrating favorable profiles for potential clinical development.

Despite these promising findings, challenges remain in the widespread application of N-(2-ethylhexyl)benzamide. Issues such as scalability of synthesis, long-term stability, and potential toxicity in vivo require further investigation. A 2024 review in Advanced Drug Delivery Reviews emphasized the need for comprehensive toxicological studies and regulatory evaluations to ensure the safety and efficacy of this compound in therapeutic settings. Collaborative efforts between academia and industry will be crucial to address these challenges and translate laboratory findings into clinical applications.

In conclusion, N-(2-ethylhexyl)benzamide (CAS: 446838-10-4) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications in drug delivery, enzyme inhibition, and as a scaffold for bioactive molecules highlight its potential to address unmet medical needs. Continued research and development efforts will be essential to fully realize its therapeutic potential and overcome existing limitations.